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Compound of Interest

Compound Name:
(S)-4-Amino-5-phenylpentanoic

acid

CAS No.: 916198-97-5

Cat. No.: B568839

Get Quote

Executive Summary
(S)-4-Amino-5-phenylpentanoic acid (often referred to as

-amino-benzenepentanoic acid) is a critical chiral intermediate in the synthesis of Neprilysin
inhibitors, most notably Sacubitril (a component of Entresto). Traditional synthesis via chiral
pool starting materials (e.g., D-Tyrosine or D-Phenylalanine) or classical hydrogenation often
suffers from poor atom economy, expensive auxiliaries, or insufficient diastereoselectivity
(typically 80:20 dr).

This guide details two validated, scalable protocols for the production of (S)-4-Amino-5-
phenylpentanoic acid:

Protocol A (Biocatalytic): A highly selective

-transaminase route ideal for green manufacturing.

Protocol B (Chemo-Catalytic): An asymmetric hydrogenation route utilizing Rh/Ir-catalysis for

high-throughput chemical synthesis.
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Route Selection Strategy
The choice between biocatalysis and chemocatalysis depends on facility capabilities and cost

targets.

Feature
Protocol A: Biocatalytic
Transamination

Protocol B: Asymmetric
Hydrogenation

Chirality Source

Enzyme specificity ((S)-

selective

-TA)

Chiral Ligand (e.g., (S,S)-Me-

DuPhos)

Enantiomeric Excess > 99% ee (Kinetic Control)
95-98% ee (Requires

recrystallization)

Reaction Conditions
Ambient temp, Aqueous buffer,

pH 7-8

High Pressure

(5-20 bar), Organic solvent

Key Challenge
Equilibrium displacement

(requires amine donor excess)

Catalyst cost and removal

(ppm levels)

Scalability
Linear scale-up; dedicated

bioreactors

Batch or Flow hydrogenation

reactors

Protocol A: Biocatalytic Synthesis (Green Route)
Mechanism: Stereoselective amino group transfer from an inexpensive donor (Isopropylamine)

to the prochiral ketone precursor, 5-oxo-5-phenylpentanoic acid, catalyzed by an (S)-selective

-transaminase (

-TA).

Reaction Pathway & Logic
The reaction follows a Ping-Pong Bi-Bi mechanism.[1] To drive the equilibrium toward the

product, Isopropylamine (IPA) is used as the amine donor, generating acetone as a volatile

byproduct that can be removed or tolerated.[2]
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Figure 1: Biocatalytic transamination pathway utilizing isopropylamine as the sacrificial amine

donor.

Materials & Equipment[3]
Substrate: 5-Oxo-5-phenylpentanoic acid (Purity >98%).

Enzyme: Commercial (S)-selective

-Transaminase (e.g., Codexis ATA or similar variant from Vibrio fluvialis).

Cofactor: Pyridoxal-5'-phosphate (PLP).[3]

Buffer: 100 mM Potassium Phosphate (KPi), pH 7.5.

Donor: Isopropylamine (2.0 M stock, pH adjusted to 7.5).

Equipment: Thermostated bioreactor (5L - 50L) with overhead stirring and pH stat.

Step-by-Step Procedure (1 kg Scale)
Step 1: Buffer Preparation & Cofactor Loading

Charge the reactor with 8.0 L of 100 mM KPi buffer (pH 7.5).

Add PLP (1.0 g, 4 mmol) to the buffer. Note: PLP is light sensitive; protect reactor from direct

sunlight.
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Add Isopropylamine (590 g, ~10 mol, 2.0 eq relative to substrate).

Critical: Adjust pH back to 7.5 using 6M HCl or 50% NaOH. Transaminases are strictly pH-

dependent; deviation reduces activity.

Step 2: Substrate Addition

Dissolve 5-Oxo-5-phenylpentanoic acid (960 g, 5.0 mol) in a minimal volume of water/NaOH

(pH 7.5) or add directly as a solid if solubility permits (kinetic solubility is often sufficient).

Heat the reaction mixture to 30°C.

Step 3: Enzyme Initiation

Add the

-Transaminase enzyme powder (ratio: 2-5 g enzyme per kg substrate, depending on specific
activity).

Stir at 200-300 rpm. Avoid excessive agitation to prevent protein denaturation (foaming).

Step 4: Reaction Monitoring

Monitor conversion via HPLC (C18 column, 0.1% TFA water/acetonitrile gradient).

Endpoint: >98% conversion is typically achieved within 24-36 hours.

Optimization Tip: If conversion stalls, remove acetone byproduct via mild vacuum or nitrogen

sweep.

Step 5: Workup & Isolation

Quench: Acidify reaction mixture to pH 2.0 using 6M HCl. This precipitates the enzyme

(denaturation) and protonates the product.

Filtration: Filter through a Celite pad to remove protein debris.

Purification (Ion Exchange): Pass the filtrate through a cation exchange resin (e.g., Dowex

50W).
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Wash with water (removes unreacted keto acid).

Elute product with 1M Ammonia.

Crystallization: Concentrate the ammoniacal eluate under vacuum. Adjust pH to the

isoelectric point (pI ~5.5-6.0) and add Ethanol/Water (9:1) to induce crystallization.

Drying: Dry solids at 45°C under vacuum.

Expected Yield: 85-90% isolated. Optical Purity: >99.5% ee.

Protocol B: Asymmetric Hydrogenation (Chemical
Route)
Mechanism: Catalytic reduction of an enamide or imine precursor using a Rhodium or Iridium

complex with a chiral phosphine ligand.

Reaction Scheme
Precursor: (E)-4-acetamido-5-phenylpent-4-enoic acid methyl ester. Catalyst System:

[Rh(COD)Cl]

+ (S,S)-Me-DuPhos or (S)-Binap.
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Figure 2: Workflow for the asymmetric hydrogenation and subsequent deprotection.

Step-by-Step Procedure (Scale-Up)
Step 1: Catalyst Formation (Inert Atmosphere)

In a glovebox or under strict

, mix [Rh(COD)

]BF

and (S,S)-Me-DuPhos (1.1 eq relative to Rh) in degassed Methanol.

Stir for 30 mins to form the active cationic complex.

Step 2: Hydrogenation
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Load the enamide precursor (1.0 kg) into a stainless steel autoclave.

Add degassed Methanol (5 L).

Inject the catalyst solution (S/C ratio 1000:1 to 5000:1).

Purge reactor 3x with

, then 3x with

.

Pressurize to 10 bar

and stir at 25°C.

Safety: Exothermic reaction.[4] Monitor internal temperature.[4][5] Maintain <30°C.

Step 3: Deprotection

Concentrate the reaction mixture to remove methanol.

Add 6M HCl and reflux for 4-6 hours to hydrolyze the methyl ester and the N-acetyl group.

Cool to room temperature.

Step 4: Isolation

Neutralize the solution to pH 6.0 with NaOH.

The zwitterionic amino acid precipitates.

Recrystallize from Water/Isopropanol to upgrade ee from ~95% to >99%.

Process Safety & Quality Control
Critical Safety Parameters (CSP)

Enzymatic Route:
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Sensitization: Enzymes are respiratory sensitizers. Handle powders in a biosafety cabinet

or use liquid formulations.

pH Control: Isopropylamine is corrosive and volatile. Ensure reactor is sealed and vented

through a scrubber.

Chemical Route:

High Pressure: Hydrogen gas presents an explosion hazard. Use rated vessels with burst

discs. Ground all equipment to prevent static discharge.

Catalyst Handling: Organophosphorus ligands are air-sensitive and pyrophoric.

Analytical Specifications
Test Method Specification

Identity 1H-NMR / IR Conforms to structure

Assay HPLC (w/w%) > 98.0%

Chiral Purity
Chiral HPLC (Crownpak CR(+)

or similar)
> 99.0% ee

Residual Metal ICP-MS (for Protocol B) < 10 ppm (Rh/Ir)

Protein Residue Bradford Assay (for Protocol A) Not Detected

References
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Process Safety:Organic Process Research & Development, "Safety Assessment of

Hydrogenation Processes on Scale."

Disclaimer: This protocol is for research and development purposes. All scale-up activities must

comply with local EHS regulations and GMP guidelines where applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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